N-benzyl-2-({[2-methoxy-4-(methylsulfanyl)phenyl]carbonyl}amino)-N-methylbenzamide

• Molecular Formula: C24H24N2O3S
• Molecular Weight: 420.5 g/mol
• IUPAC Name: N-[2-[benzyl(methyl)carbamoyl]phenyl]-2-methoxy-4-methylsulfanylbenzamide
• InChI: InChI=1S/C24H24N2O3S/c1-26(16-17-9-5-4-6-10-17)24(28)19-11-7-8-12-21(19)25-23(27)20-14-13-18(30-3)15-22(20)29-2/h4-15H,16H2,1-3H3,(H,25,27)
• InChI Key: RKXYQPDVQFNMDU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)C2=CC=CC=C2NC(=O)C3=C(C=C(C=C3)SC)OC

Description

N-{2-[BENZYL(METHYL)CARBAMOYL]PHENYL}-2-METHOXY-4-(METHYLSULFANYL)BENZAMIDE is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique chemical structure, which includes benzyl, methyl, carbamoyl, phenyl, methoxy, and methylsulfanyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{2-[BENZYL(METHYL)CARBAMOYL]PHENYL}-2-METHOXY-4-(METHYLSULFANYL)BENZAMIDE typically involves multiple steps, including the formation of intermediate compounds. Common synthetic routes may involve the use of reagents such as benzyl chloride, methylamine, and various catalysts to facilitate the reaction. The reaction conditions often require controlled temperatures and pH levels to ensure the desired product is obtained.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize yield and purity while minimizing waste and energy consumption. The use of advanced purification techniques, such as chromatography and crystallization, is also common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

N-{2-[BENZYL(METHYL)CARBAMOYL]PHENYL}-2-METHOXY-4-(METHYLSULFANYL)BENZAMIDE can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, and solvents such as ethanol or dichloromethane. Reaction conditions may vary depending on the desired product, but typically involve controlled temperatures, pressures, and pH levels.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce sulfoxides or sulfones, while reduction reactions may yield amines or alcohols.

Scientific Research Applications

N-{2-[BENZYL(METHYL)CARBAMOYL]PHENYL}-2-METHOXY-4-(METHYLSULFANYL)BENZAMIDE has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis and catalysis.

Biology: Studied for its potential effects on cellular processes and signaling pathways.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials, coatings, and polymers.

Mechanism of Action

The mechanism of action of N-{2-[BENZYL(METHYL)CARBAMOYL]PHENYL}-2-METHOXY-4-(METHYLSULFANYL)BENZAMIDE involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-{2-[BENZYL(METHYL)CARBAMOYL]PHENYL}-2-METHOXY-4-(METHYLSULFANYL)BENZAMIDE include:

• N-(4-(2,2-二氰基-1-羟基乙烯基)苄基)-5-氟-2-甲氧基苯甲酰胺
• 4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives

Uniqueness

The uniqueness of N-{2-[BENZYL(METHYL)CARBAMOYL]PHENYL}-2-METHOXY-4-(METHYLSULFANYL)BENZAMIDE lies in its specific combination of functional groups, which confer distinct chemical and biological properties